molecular formula C18H19FN2O3 B8814548 Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate CAS No. 719274-56-3

Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate

Cat. No.: B8814548
CAS No.: 719274-56-3
M. Wt: 330.4 g/mol
InChI Key: OJXPYEFBBLDCHA-UHFFFAOYSA-N
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Description

Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate is a useful research compound. Its molecular formula is C18H19FN2O3 and its molecular weight is 330.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

719274-56-3

Molecular Formula

C18H19FN2O3

Molecular Weight

330.4 g/mol

IUPAC Name

methyl 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]bicyclo[2.2.2]octane-1-carboxylate

InChI

InChI=1S/C18H19FN2O3/c1-23-16(22)18-9-6-17(7-10-18,8-11-18)15-20-14(21-24-15)12-2-4-13(19)5-3-12/h2-5H,6-11H2,1H3

InChI Key

OJXPYEFBBLDCHA-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C12CCC(CC1)(CC2)C3=NC(=NO3)C4=CC=C(C=C4)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 4-(methoxycarbonyl)bicyclo[2.2.2]octane-1-carboxylic acid (7-A) (0.906 g, 4.27 mmol) in dichloromethane (20 mL) was added 1,1′-carbonyldiimidazole (1.04 g, 6.41 mmol). The reaction turned into a clear solution instantly with evolving of gas. After the mixture was stirred at room temperature for 1 h, 4-fluorobenzamidoxime was added (1.98 g, 12.8 mmol). Stirring was continued overnight. The mixture was then concentrated and the residue was refluxed in toluene for 16 h. The mixture was concentrated and the residue was purified by column chromatography using hexane/ethyl acetate as eluent (7/1) to give methyl 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]bicyclo[2.2.2]octane-1-carboxylate acid (7-B) as a white solid. 1H NMR (500 MHz, CDCl3) δ 1.96-1.99 (m, 6H), 2.08-2.14 (m, 6H), 3.71 (s, 3H), 7.16-7.20 (m, 2H), 8.08-8.10 (m, 2H) ppm. ESI-MS m/z (M+H) 349.2.
Quantity
0.906 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.04 g
Type
reactant
Reaction Step Two

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